Cyclo(acetylpenicillamyl-arginyl-glycyl-aspartyl-cysteinamide)

• CAS No.: 145706-74-7
• Product Name: Cyclo(acetylpenicillamyl-arginyl-glycyl-aspartyl-cysteinamide)
• Molecular Formula: C22H37N9O8S2
• Molecular Weight: 619.7 g/mol
• IUPAC Name: (3S)-3-[[2-[[(2S)-2-[[(2S)-2-acetamido-3-methyl-3-sulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2R)-1-amino-1-oxo-3-sulfanylidenepropan-2-yl]amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C22H37N9O8S2/c1-10(32)28-16(22(2,3)41)20(39)30-11(5-4-6-26-21(24)25)18(37)27-8-14(33)29-12(7-15(34)35)19(38)31-13(9-40)17(23)36/h9,11-13,16,41H,4-8H2,1-3H3,(H2,23,36)(H,27,37)(H,28,32)(H,29,33)(H,30,39)(H,31,38)(H,34,35)(H4,24,25,26)/t11-,12-,13-,16-/m0/s1
• Standard InChIKey: CSJYAMIRXXNWJD-QCQGSNGOSA-N
• Isomeric SMILES: CC(=O)N[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C=S)C(=O)N)C(C)(C)S
• SMILES: CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C=S)C(=O)N)C(C)(C)S
• Canonical SMILES: CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC(=O)O)C(=O)NC(C=S)C(=O)N)C(C)(C)S
• Sequence: XRGDX
• Synonyms: c-APAGAC; cyclo(1,5)-Ac-Pen-Arg-Gly-Asp-Cys-NH2; cyclo(acetylpenicillamyl-arginyl-glycyl-aspartyl-cysteinamide)
• PubChem Compound: 3083411
• Last Modified: Nov 11 2021